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Compound of Interest

Compound Name: Tos-PEG4-acid

Cat. No.: B611431

Essential Safety and Handling Guide for Tos-
PEG4-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tos-PEG4-acid, a PEG-based PROTAC linker. Adherence to these procedures is essential for
ensuring a safe laboratory environment and maintaining compliance with safety regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

Tos-PEG4-acid is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]
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To mitigate these risks, the following personal protective equipment is mandatory when
handling Tos-PEG4-acid.

Personal Protective )
Body Part ] Material/Standard
Equipment

) ) Goggles should be splash-
Chemical safety goggles with
) ) proof. Polycarbonate lenses
Eyes/Face side-shields and/or a face )
) o ) are recommended for impact
shield (minimum 8-inch).[1] ]
resistance.

Nitrile or butyl rubber gloves
are recommended for handling
Hands Chemical-resistant gloves. acids. Gloves must be

inspected for integrity before

each use.
Laboratory coat. For larger A fire-resistant lab coat over
Body gquantities, an impervious cotton clothing is
apron should also be worn. recommended.

) ) For low-fume environments, an
Use in a well-ventilated area. A _
) ) N95 mask may be suitable. For
) respirator may be necessary if ]
Respiratory o higher exposures, a full-face
ventilation is inadequate or for , _ ,
) respirator with acid gas
large spills. _ _
cartridges is recommended.

Operational Plan: Handling and Storage

Engineering Controls:

« Always handle Tos-PEG4-acid in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.

e Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by covering it with absorbent, disposable bench paper.

e Dispensing: Since many PEG reagents are low-melting solids that can be difficult to weigh
and dispense, consider making a stock solution.

o Allow the reagent bottle to come to room temperature before opening to prevent moisture
condensation.

o Dissolve the reagent in an appropriate solvent like dimethylsulfoxide (DMSO) or
dimethylformamide (DMF).

o To minimize air exposure, consider keeping the stock solution under an inert gas like
argon or nitrogen.

e Use: Avoid contact with skin, eyes, and clothing. Do not breathe dust or aerosols.

e Post-Handling: Wash hands thoroughly with soap and water after handling. Do not eat, drink,
or smoke in the laboratory.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Store locked up.

o For ease of handling, stock solutions can be stored at -20°C.

Disposal Plan
All waste materials, including the chemical itself, contaminated absorbents, and disposable
PPE, must be treated as hazardous waste.

Waste Segregation and Collection:

o Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, weighing paper,
gloves, and bench paper) in a designated, leak-proof, and clearly labeled hazardous waste
container.
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» Liquid Waste: Collect unused stock solutions and initial solvent rinses from glassware in a
separate, clearly labeled hazardous waste container for liquid chemical waste. Do not mix
with other waste streams unless permitted by your institution's environmental health and

safety (EHS) guidelines.
Spill Cleanup Protocol:
o Small Spills:
o Restrict access to the spill area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material suitable for
chemical spills (e.g., vermiculite or sand).

o Carefully sweep the material into a designated hazardous waste container. Avoid creating
dust.

o Wipe the spill area with a damp cloth and dispose of the cloth as hazardous waste.
o Wash the area with soap and water.
o Large Spills:
o Evacuate the area immediately.
o Do not attempt to clean up large spills without proper training and equipment.
o Contact your institution's EHS department or emergency services.
Decontamination of Glassware:

» Rinse glassware that has come into contact with Tos-PEG4-acid with a suitable solvent
(e.g., ethanol or acetone) to remove any residue.

e Collect the initial rinsate as hazardous waste.

e Subsequent washes with soap and water can typically be disposed of down the drain, but
always confirm with your local EHS regulations.
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Final Disposal:

o Dispose of all waste containers through your institution's EHS department in accordance with
local, state, and federal regulations.

Handling Protocol
Preparation: Dispensing: Use in Experiment: » Post-Handling:
- Don PPE > - Weigh solid or P - Follow protocol in - Wash hands thoroughly
- Prepare workspace prepare stock solution afumehood  [[TT777 i - Clean workspace
1
!
1
! Disposal Protocol
i
Decontamination: | p| Waste Segregation: Final Disposal:
. After use : »
- Rinse glassware - Solid Waste > - Contact EHS
- Collect rinsate L~ - Liquid Waste - Follow regulations
If spill occurs
Spill Cleanup:
- Use absorbents
- Collect as waste
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Caption: Workflow for the safe handling and disposal of Tos-PEG4-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Tos-PEGA4-
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611431#personal-protective-equipment-for-handling-
tos-peg4-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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